Cas no 627-91-8 (Monomethyl adipate)

Monomethyl adipate Properties

Names and Identifiers

• Monomethyl adipate
• hexanedioic acid monomethyl ester
• METHYL ADIPATE
• METHYL HYDROGEN ADIPATE
• METHYL HYDROGEN HEXANE-1,6-DIOATE
• MONO-METHYL ADIPATE
• MONOMETHYL HEXANE-1,6-DIOATE
• 6-Methoxy-6-oxohexanoic acid
• Methyl 5-carboxypentanoate
• Methyl hemiadipate
• fatty acid methyl ester
• Methylhydrogeneadipate
• Adipic acid methyl ester
• Dihexanoic acid methyl ester
• HEXANEDIOICACID,MONOMETHYLE
• Methyladipinate
• Adipic acid monomethyl ester, Monomethyl adipate
• Adipic acid monomethyl ester, mono-Methyl adipate, Monomethyl adipate
• 5-Carbomethoxypentanoic acid
• Dimethyl adipate
• 5-ethoxycarbonylpentanoic acid
• 6-ethoxy-6-oxo-hexanoic acid
• adipic acid dimethylester
• ADIPIC ACID,MONOETHYL ESTER
• adipic diester
• adipic monoester
• Ethyl hydrogen adipate
• Hexanedioic acid monoethyl ester
• Monoethyl hexanedioate
• MonoethylAdipate
• Adipic Acid Monomethyl Ester
• Monomethyl Hexanedioate
• mono-Methyl adipate,98%
• +Expand

• MDL： MFCD00004418
• InChIKey： UOBSVARXACCLLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O4/c1-11-7(10)5-3-2-4-6(8)9/h2-5H2,1H3,(H,8,9)
• SMILES： C(C(OC)=O)CCCC(O)=O
• BRN： 1766411

Computed Properties

• Exact Mass: 160.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 160.074
• Heavy Atom Count: 11
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 0.80440
• PSA: 63.60000
• Refractive Index: n20/D 1.441(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• Boiling Point: 162°C/10mmHg(lit.)
• Melting Point: 9°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Very soluble in water.
• Density: 1.081 g/mL at 25 °C(lit.)

Monomethyl adipate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

Monomethyl adipate Customs Data

• HS CODE：3824909990
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters